N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-3,3-diphenyl-N-((tetrahydrofuran-2-yl)methyl)propanamide

• IUPAC Name: N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(oxolan-2-ylmethyl)-3,3-diphenylpropanamide
• InChI: InChI=1S/C28H27ClN2O2S/c1-19-15-22(29)16-25-27(19)30-28(34-25)31(18-23-13-8-14-33-23)26(32)17-24(20-9-4-2-5-10-20)21-11-6-3-7-12-21/h2-7,9-12,15-16,23-24H,8,13-14,17-18H2,1H3
• InChI Key: NHEQPCLFJWXNRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1N=C(S2)N(CC3CCCO3)C(=O)CC(C4=CC=CC=C4)C5=CC=CC=C5)Cl
• Molecular Formula: C28H27ClN2O2S
• Molecular Weight: 491.0 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. .

Molecular Structure Analysis

Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It can provide information about the compound’s reactivity and stability.

Physical And Chemical Properties Analysis

This includes determining properties like melting point, boiling point, solubility, and spectral data (IR, NMR, UV-Vis, etc.).

Scientific Research Applications

Anti-inflammatory and Analgesic Activity

Benzothiazole derivatives have been studied for their potential as nonsteroidal anti-inflammatory drugs (NSAIDs). .

Antitumor and Cytotoxic Activity

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Antibacterial Activity

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Antifungal and Antiviral Agents

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Herbicidal and Insecticidal Activities

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Drug Design and Pharmaceutical Chemistry

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Mechanism of Action

Target of Action

Compounds with a similar thiazole scaffold have been found to have diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

It’s known that many non-steroidal anti-inflammatory drugs (nsaids) operate by suppressing the cyclooxygenase (cox) enzymes . COX enzymes are needed to convert arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Biochemical Pathways

The compound likely affects the arachidonic acid pathway, given that many NSAIDs inhibit the COX enzymes, which are crucial in this pathway . The metabolism of arachidonic acid to prostaglandins and leukotrienes is catalyzed by the cyclooxygenase and 5-lipoxygenase pathways, respectively .

Result of Action

Compounds with a similar thiazole scaffold have been found to have diverse biological activities, including anti-inflammatory effects .

Safety and Hazards

Safety data sheets (SDS) provide information on the hazards of a compound, as well as handling, storage, and disposal recommendations. Toxicity studies may also be conducted to assess the compound’s safety.

Future Directions

This could involve suggesting further studies to optimize the compound’s synthesis, improve its properties, or better understand its mechanism of action.